Cas no 879127-23-8 (2-Chloro-N-3-(trifluoromethyl)phenylpyrimidin-4-amine)

• Product Name: 2-Chloro-N-3-(trifluoromethyl)phenylpyrimidin-4-amine
• CAS No: 879127-23-8
• MF: C₁₁H₇ClF₃N₃
• MW: 273.641591310501
• MDL: MFCD11505045
• CID: 3042771
• PubChem ID: 51063931
• Update Time: 2025-06-13

2-Chloro-N-3-(trifluoromethyl)phenylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[3-(trifluoromethyl)phenyl]pyrimidin-4-amine
• AKOS005174855
• 2-Chloro-N-(3-(trifluoromethyl)phenyl)pyrimidin-4-amine
• ALBB-014574
• LS-04623
• 4-Pyrimidinamine, 2-chloro-N-[3-(trifluoromethyl)phenyl]-
• 879127-23-8
• MFCD11505045
• H30795
• 2-Chloro-N-3-(trifluoromethyl)phenylpyrimidin-4-amine

• MDL： MFCD11505045
• Inchi： 1S/C11H7ClF3N3/c12-10-16-5-4-9(18-10)17-8-3-1-2-7(6-8)11(13,14)15/h1-6H,(H,16,17,18)
• InChI Key： GDUOQVTYODIQLI-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)NC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 273.0280594g/mol
• Monoisotopic Mass: 273.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Chloro-N-3-(trifluoromethyl)phenylpyrimidin-4-amine

Introduction to 2-Chloro-N-3-(trifluoromethyl)phenylpyrimidin-4-amine (CAS No. 879127-23-8)

2-Chloro-N-3-(trifluoromethyl)phenylpyrimidin-4-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 879127-23-8, belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent at the 2-position and a trifluoromethyl group at the 3-position of the phenyl ring, contribute to its unique chemical properties and biological interactions.

The significance of this compound lies in its potential as a building block for the synthesis of more complex pharmacological agents. Pyrimidine derivatives are extensively studied due to their role in various biological pathways, including DNA synthesis, enzyme inhibition, and signal transduction. The introduction of halogenated substituents, such as chlorine and trifluoromethyl groups, enhances the lipophilicity and metabolic stability of these compounds, making them more suitable for drug development.

In recent years, there has been a surge in research focused on developing novel antiviral, anticancer, and anti-inflammatory agents. Among these, pyrimidine-based compounds have shown remarkable promise. The specific arrangement of functional groups in 2-Chloro-N-3-(trifluoromethyl)phenylpyrimidin-4-amine allows it to interact with biological targets in a manner that may lead to potent therapeutic effects. For instance, studies have indicated that such compounds can inhibit key enzymes involved in viral replication or cancer cell proliferation.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate the electronic properties of the molecule. This group can enhance binding affinity to biological targets by increasing hydrophobic interactions and reducing metabolic degradation. Additionally, the chloro substituent can serve as a handle for further chemical modifications, enabling researchers to fine-tune the pharmacological properties of the compound.

Recent advancements in computational chemistry have facilitated the design of more effective drug candidates. Molecular modeling studies have been instrumental in predicting the binding modes of 2-Chloro-N-3-(trifluoromethyl)phenylpyrimidin-4-amine with various biological targets. These studies have revealed that the compound can potentially interact with proteins involved in pathways relevant to inflammation and cancer. Such insights have guided experimental efforts aimed at optimizing its pharmacological profile.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in constructing the desired molecular framework.

In clinical research settings, 2-Chloro-N-3-(trifluoromethyl)phenylpyrimidin-4-amine has been investigated for its potential applications in treating various diseases. Preclinical studies have demonstrated its efficacy in models of cancer and inflammation. These findings have prompted further exploration into its therapeutic potential and have laid the groundwork for future clinical trials.

The development of novel pharmaceutical agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds like 2-Chloro-N-3-(trifluoromethyl)phenylpyrimidin-4-amine exemplifies this collaborative approach. By leveraging cutting-edge research tools and methodologies, scientists are able to uncover new therapeutic opportunities and advance the field of medicine.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications into additional therapeutic areas. Innovations in drug delivery systems and combination therapies may further enhance its clinical utility. As our understanding of biological mechanisms continues to grow, compounds like 2-Chloro-N-3-(trifluoromethyl)phenylpyrimidin-4-amine are likely to play a crucial role in addressing unmet medical needs.